Cas no 2228533-33-1 (4,4-difluoro-1-(isoquinolin-5-yl)cyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-(isoquinolin-5-yl)cyclohexan-1-amine
• CAS No: 2228533-33-1
• MF: C₁₅H₁₆F₂N₂
• MW: 262.297750473022
• CID: 6290698
• PubChem ID: 165850726
• Update Time: 2025-08-05

4,4-difluoro-1-(isoquinolin-5-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(isoquinolin-5-yl)cyclohexan-1-amine
• 2228533-33-1
• EN300-1972327

• Inchi： 1S/C15H16F2N2/c16-15(17)7-5-14(18,6-8-15)13-3-1-2-11-10-19-9-4-12(11)13/h1-4,9-10H,5-8,18H2
• InChI Key： WNKXTQCQGYBLML-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2=CC=CC3C=NC=CC2=3)(CC1)N)F

Computed Properties

• Exact Mass: 262.12815484g/mol
• Monoisotopic Mass: 262.12815484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 4,4-difluoro-1-(isoquinolin-5-yl)cyclohexan-1-amine

Professional Introduction to 4,4-difluoro-1-(isoquinolin-5-yl)cyclohexan-1-amine (CAS No: 2228533-33-1)

4,4-difluoro-1-(isoquinolin-5-yl)cyclohexan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2228533-33-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its structural complexity and functional diversity, making it a promising candidate for further research and development in drug discovery.

The molecular structure of 4,4-difluoro-1-(isoquinolin-5-yl)cyclohexan-1-amine incorporates several key functional groups that contribute to its unique chemical properties. The presence of two fluorine atoms at the 4-position of the cyclohexane ring enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the isoquinoline moiety at the 1-position introduces a nitrogen-rich heterocyclic system, which is known for its role in modulating biological activity. This combination of structural features makes the compound an intriguing subject for exploring novel therapeutic applications.

In recent years, there has been a growing interest in isoquinoline derivatives due to their broad spectrum of biological activities. Isoquinoline-based compounds have been extensively studied for their potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. The incorporation of an amine group in 4,4-difluoro-1-(isoquinolin-5-yl)cyclohexan-1-amine further expands its pharmacological potential by allowing for further derivatization and modification. This flexibility is particularly valuable in the development of targeted therapies that can interact with specific biological targets with high precision.

One of the most compelling aspects of 4,4-difluoro-1-(isoquinolin-5-yl)cyclohexan-1-amine is its potential as a scaffold for drug design. The compound's ability to serve as a platform for generating structurally diverse analogs has been demonstrated in several preclinical studies. Researchers have leveraged its unique chemical framework to develop molecules with enhanced binding affinity and improved pharmacokinetic profiles. These efforts have led to the identification of several promising candidates that are currently undergoing further investigation.

The fluorine atoms in 4,4-difluoro-1-(isoquinolin-5-yl)cyclohexan-1-amine play a crucial role in modulating the compound's biological activity. Fluorine substitution is a well-established strategy in medicinal chemistry that can significantly influence a molecule's properties, including its metabolic stability, binding affinity, and pharmacological effects. The presence of these fluorine atoms at the 4-position of the cyclohexane ring contributes to the compound's resistance to metabolic degradation, thereby extending its half-life in vivo. This characteristic is particularly important for drugs that require prolonged therapeutic action.

Recent advances in computational chemistry and molecular modeling have facilitated the rapid design and optimization of isoquinoline derivatives like 4,4-difluoro-1-(isoquinolin-5-yl)cyclohexan-1-amine. These computational tools allow researchers to predict the biological activity of novel compounds with high accuracy before conducting expensive experimental trials. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and identify lead compounds more efficiently. This interdisciplinary approach has already shown great promise in several high-profile research projects.

The isoquinoline moiety in 4,4-difluoro-1-(isoquinolin-5-y)cyclohexanamne is another key feature that contributes to its biological relevance. Isoquinolines are known for their ability to interact with various biological targets, including enzymes and receptors involved in disease pathways. The nitrogen-rich heterocyclic system provides multiple sites for hydrogen bonding and hydrophobic interactions, which are essential for achieving high affinity binding. This property makes isoquinoline derivatives valuable tools for developing drugs that can selectively target specific disease-causing molecules.

In conclusion, 4,4-difluoro- 1-(isoquinolin- 5-yl) cyclohexan- 1- amine (CAS No: 2228533 -33- 1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional diversity make it a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, 4, 4- difluoro- 1-( isoquinolin- 5-yl) cyclohexan- - amine strong > has the potential to contribute to the development of novel therapeutics that address unmet medical needs.